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Compound of Interest

Compound Name: LabMol-301

Cat. No.: B12400156

For Researchers, Scientists, and Drug Development Professionals

Introduction

LabMol-301 is a potent inhibitor of the Zika virus (ZIKV), a flavivirus that has been associated
with severe neurological complications. This small molecule exerts its antiviral activity through
a dual mechanism, targeting two essential viral enzymes: the RNA-dependent RNA polymerase
(RdRp) activity of the NS5 protein and the protease activity of the NS2B-NS3 complex.[1] By
inhibiting these key components of the viral replication machinery, LabMol-301 effectively
prevents viral proliferation and protects host cells from ZIKV-induced cytopathic effects. These
application notes provide detailed protocols for utilizing LabMol-301 in cell culture-based
assays to evaluate its antiviral efficacy and cytotoxicity.

Mechanism of Action

LabMol-301's antiviral activity stems from its ability to simultaneously inhibit two critical
enzymes in the Zika virus replication cycle. It targets the NS5 protein, which possesses RNA-
dependent RNA polymerase (RdRp) activity essential for replicating the viral RNA genome.
Additionally, LabMol-301 inhibits the NS2B-NS3 protease complex, which is responsible for
cleaving the viral polyprotein into functional individual proteins. This dual inhibition disrupts the
viral life cycle at multiple stages, leading to a potent antiviral effect.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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